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Compound of Interest

Compound Name: N-Boc-sitagliptin

Cat. No.: B585137 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of N-Boc-sitagliptin, a key intermediate in

the synthesis of the dipeptidyl peptidase-4 (DPP-4) inhibitor, sitagliptin. The document outlines

its fundamental physicochemical properties, detailed synthesis protocols, and relevant

analytical methodologies, serving as a critical resource for professionals in pharmaceutical

research and development.

Physicochemical Properties of N-Boc-Sitagliptin
N-Boc-sitagliptin, chemically known as tert-butyl N-[(2R)-4-oxo-4-[3-(trifluoromethyl)-6,8-

dihydro-5H-[1][2][3]triazolo[4,3-a]pyrazin-7-yl]-1-(2,4,5-trifluorophenyl)butan-2-yl]carbamate, is

a protected form of sitagliptin.[1] The tert-butoxycarbonyl (Boc) protecting group on the primary

amine allows for selective reactions at other sites of the molecule during the synthesis of

sitagliptin.[1]

Quantitative data for N-Boc-sitagliptin is summarized in the table below for easy reference

and comparison.
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Property Value Source(s)

Molecular Formula C₂₁H₂₃F₆N₅O₃

Molecular Weight 507.4 g/mol

Alternate Molecular Weight 507.43 g/mol

CAS Number 486460-23-5

PubChem CID 46836576

Synthesis of N-Boc-Sitagliptin: Experimental
Protocol
The synthesis of N-Boc-sitagliptin is a crucial step in the overall manufacturing process of

sitagliptin. Several synthetic routes have been developed, often involving the coupling of key

intermediates. Below is a detailed methodology for a common synthesis approach.

A key synthetic route to N-Boc-sitagliptin involves the coupling of (3R)-3-[N-(tert-

butoxycarbonyl)amino]-4-(2,4,5-trifluorophenyl)butanoic acid with 3-(trifluoromethyl)-5,6,7,8-

tetrahydro-triazolo[4,3-a]pyrazine hydrochloride.

Materials and Reagents:

(3R)-3-[N-(tert-butoxycarbonyl)amino]-4-(2,4,5-trifluorophenyl)butanoic acid

3-(Trifluoromethyl)-5,6,7,8-tetrahydro-triazolo[4,3-a]pyrazine hydrochloride

Coupling agents (e.g., EDC)

Solvents (e.g., Dichloromethane, N,N-Dimethylformamide)

Base (e.g., Sodium carbonate)

Ethyl acetate

Brine solution
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Sodium sulfate (Na₂SO₄)

Procedure:

Amide Coupling: The synthesis begins with the amide coupling of (3R)-3-[N-(tert-

butoxycarbonyl)amino]-4-(2,4,5-trifluorophenyl)butanoic acid and 3-(trifluoromethyl)-5,6,7,8-

tetrahydro-triazolo[4,3-a]pyrazine hydrochloride. This reaction is typically carried out in the

presence of a coupling agent such as 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

in a suitable solvent like dichloromethane.

Work-up and Extraction: Following the coupling reaction, an aqueous work-up procedure is

employed. This often involves the removal of the reaction solvent (e.g., N,N-

dimethylformamide) under reduced pressure. The reaction mixture is then basified, for

instance with a sodium carbonate solution, and the product is extracted into an organic

solvent such as ethyl acetate.

Washing and Drying: The combined organic phases are washed with brine to remove any

remaining aqueous impurities. The organic layer is then dried over an anhydrous salt like

sodium sulfate (Na₂SO₄).

Isolation: The solvent is evaporated to yield the crude N-Boc-sitagliptin. Further purification

can be achieved through techniques such as chromatography if necessary.

Analytical Methodologies
A variety of analytical techniques are employed to quantify and characterize sitagliptin and its

intermediates, including N-Boc-sitagliptin. These methods are crucial for ensuring the quality

and purity of the final active pharmaceutical ingredient. Commonly used techniques include:

High-Performance Liquid Chromatography (HPLC)

High-Performance Thin Layer Chromatography (HPTLC)

Liquid Chromatography-Mass Spectrometry (LC-MS)

Ultraviolet-Visible (UV-Vis) Spectroscopy
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Synthesis Workflow Diagram
The following diagram illustrates a generalized workflow for the synthesis of N-Boc-sitagliptin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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